N,N,6-trimethyl-5-nitropyridin-2-amine
Cat. No. B8687228
M. Wt: 181.19 g/mol
InChI Key: RKNNIONZGRIQJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08901141B2
Procedure details
To a solution of N,N,6-trimethyl-5-nitropyridin-2-amine (2.73 g, 15.1 mmol) in tetrahydrofuran (50 mL) was added 10% palladium on carbon (50% wet, 273 mg), and the mixture was purged with hydrogen and stirred under balloon pressure hydrogen at room temperature for 14 hr. The catalyst was removed by filtration, and the filtrate was concentrated in vacuo to give the title compound as a brown solid (2.30 g, 15.1 mmol).
Name
Identifiers
|
REACTION_CXSMILES
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[CH3:1][N:2]([CH3:13])[C:3]1[CH:8]=[CH:7][C:6]([N+:9]([O-])=O)=[C:5]([CH3:12])[N:4]=1>O1CCCC1.[Pd]>[CH3:1][N:2]([CH3:13])[C:3]1[CH:8]=[CH:7][C:6]([NH2:9])=[C:5]([CH3:12])[N:4]=1
|
Inputs
Step One
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Name
|
|
|
Quantity
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2.73 g
|
|
Type
|
reactant
|
|
Smiles
|
CN(C1=NC(=C(C=C1)[N+](=O)[O-])C)C
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
|
Name
|
|
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Quantity
|
273 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
stirred under balloon pressure hydrogen at room temperature for 14 hr
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the mixture was purged with hydrogen
|
CUSTOM
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Type
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CUSTOM
|
|
Details
|
The catalyst was removed by filtration
|
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
14 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(C1=NC(=C(C=C1)N)C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 15.1 mmol | |
| AMOUNT: MASS | 2.3 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
